Cas no 1806023-27-7 (2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1806023-27-7
• MF: C₇H₄ClF₄N
• MW: 213.55997467041
• CID: 4921501
• Update Time: 2025-05-19

2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF4N/c8-2-5-4(9)1-3(6(10)11)7(12)13-5/h1,6H,2H2
• InChI Key： XMCCUGTXRCMTBY-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(F)F)=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806023-27-7)

2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806023-27-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique chloromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a pyridine core with strategic fluorine substitutions, enhances its reactivity and applicability in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated compounds in agrochemicals, particularly for crop protection, has positioned 2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine as a key building block. Researchers are increasingly exploring its potential in developing next-generation pesticides with improved efficacy and environmental safety. The compound's difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, addressing critical challenges in agrochemical design. This aligns with the industry's shift toward sustainable and precision farming solutions, a topic widely discussed in recent scientific literature.

In the pharmaceutical sector, 2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine is being investigated for its role in drug discovery. Fluorinated pyridines are prized for their ability to modulate the physicochemical properties of drug candidates, such as lipophilicity and membrane permeability. The compound's chloromethyl functionality offers a reactive handle for further derivatization, enabling the creation of diverse molecular libraries. This is particularly relevant in the context of fragment-based drug design, a hot topic in medicinal chemistry circles.

From a synthetic perspective, the compound's CAS No. 1806023-27-7 is frequently cited in patents and research papers focusing on heterocyclic chemistry. Its stability under various reaction conditions makes it a reliable precursor for constructing complex molecular architectures. Recent advancements in catalysis and green chemistry have further amplified its utility, as chemists seek eco-friendly routes to fluorinated intermediates. This resonates with the broader scientific community's emphasis on reducing hazardous waste and improving atom economy.

For those searching for "fluorinated pyridine derivatives" or "applications of difluoromethyl groups," 2-(Chloromethyl)-3,6-difluoro-5-(difluoromethyl)pyridine offers a compelling case study. Its multifaceted applications span agrochemicals, pharmaceuticals, and materials science, reflecting the interdisciplinary nature of modern chemical research. As the industry continues to prioritize innovation and sustainability, this compound is poised to remain a focal point in both academic and industrial settings.